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Compound of Interest

N-ethyl-4-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B187138

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
ethyl-4-nitrobenzenesulfonamide. The information is intended for qualified professionals in
research and development environments. All procedures should be conducted in accordance
with institutional and national safety regulations.

Chemical and Physical Properties

N-ethyl-4-nitrobenzenesulfonamide is an organic compound that is typically a solid at room
temperature.[1] While specific quantitative data is limited, the following table summarizes its
key chemical identifiers.

Property Value

Chemical Formula CsH10N204S

Molecular Weight 230.24 g/mol [1]

CAS Number 28860-08-4

Synonyms Benzenesulfonamide, N-ethyl-4-nitro-

Hazard Identification and Toxicity

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b187138?utm_src=pdf-interest
https://www.benchchem.com/product/b187138?utm_src=pdf-body
https://www.benchchem.com/product/b187138?utm_src=pdf-body
https://www.benchchem.com/product/b187138?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-n-bis-2-chloroethyl-4-nitro-benzenesulfonamide.pdf
https://www.chemicalbook.com/msds/n-n-bis-2-chloroethyl-4-nitro-benzenesulfonamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While specific quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median
lethal concentration) for N-ethyl-4-nitrobenzenesulfonamide are not readily available in the
public domain, data from structurally similar compounds, such as other
nitrobenzenesulfonamides, suggest that this compound should be handled with care. The
primary hazards are presumed to be:

o Skin Irritation: Similar sulfonamides are known to cause skin irritation.[2]
o Eye Irritation: May cause serious eye irritation.[2]
» Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2]

Due to the presence of the nitro group, there is also a potential for reactivity, and the compound
should be kept away from strong oxidizing agents and bases.[3]

Experimental Protocols: Safe Handling Procedures

Adherence to strict safety protocols is mandatory when handling N-ethyl-4-
nitrobenzenesulfonamide. The following are general procedures that should be adapted to
specific experimental needs and institutional guidelines.

Engineering Controls

» All work with N-ethyl-4-nitrobenzenesulfonamide should be performed in a well-ventilated
area.[4]

o For procedures that may generate dust, such as weighing or transfer of solids, a certified
chemical fume hood is required.[3]

e An eyewash station and safety shower must be readily accessible in the immediate work

area.

Weighing and Transfer of Solid Compound

o Preparation: Designate a specific area within the chemical fume hood for weighing. Cover
the work surface with absorbent, disposable bench paper.

o Personal Protective Equipment (PPE): Don appropriate PPE as outlined in Section 4.
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» Weighing: Use a tared weigh boat or glassine paper. Carefully transfer the desired amount of
N-ethyl-4-nitrobenzenesulfonamide using a clean spatula. Avoid creating dust.

o Transfer: To transfer the weighed solid to a reaction vessel, gently tap the weigh boat or
paper. Use a funnel if the vessel opening is narrow.

» Cleaning: After transfer, decontaminate the spatula and weighing area. Dispose of the weigh
boat or paper in a designated hazardous waste container.

Dissolution of the Compound

o Preparation: Place the vessel containing the weighed N-ethyl-4-nitrobenzenesulfonamide
in the chemical fume hood.

o Solvent Addition: Slowly add the desired solvent to the vessel, directing the stream to the
side of the vessel to avoid splashing.

» Dissolution: If necessary, gently swirl or stir the mixture to aid dissolution. Avoid vigorous
shaking that could create aerosols. If heating is required, use a controlled heating mantle
and a condenser.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following diagram
illustrates the decision-making process for PPE selection when handling N-ethyl-4-
nitrobenzenesulfonamide.
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PPE Selection for N-ethyl-4-nitrobenzenesulfonamide

Assess the Task
(e.9., wei sol action)

l Eye and Face Protection Hand Protection Body Protection Respiratory Protection

If dust s generated

Chemical safety goggles (EN166 compliant) Face shield (in addition to goggles for splash risk)

Laboratory coat NIOSH-approved respirator with particulate filter (if engineering controls are insufficient)

o - |
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First Aid for N-ethyl-4-nitrobenzenesulfonamide Exposure

Breathing

Skin Contact

Exposure Occurs

What is the route of exposure?

Swallowed

Eye Contact

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and water.

Rinse mouth.

Rinse with water for 15 minutes.
Do NOT induce vomiting.

Remove contact lenses.

Y

A

Seek Immediate Medical Attention
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Chemical Spill Response Workflow

Evacuate Immediate Area

Y

Notify Supervisor and Safety Officer

l

Assess the Spill
(Size and Hazard Level)

Small, Controllable Spill Large or Uncontrolled Spill
Y Y
Don Appropriate PPE Activate Emergency Response Team
\

Contain the Spill

Y

Clean Up Spill with Absorbent Material

\

Decontaminate the Area

Y

Dispose of Waste in a Sealed Container

\

Complete a Spill Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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